Cas no 6091-73-2 (4-methyl-3,4-dihydro-2h-phthalazin-1-one)

• Product Name: 4-methyl-3,4-dihydro-2h-phthalazin-1-one
• CAS No: 6091-73-2
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 953707
• PubChem ID: 269731
• Update Time: 2025-04-19

4-methyl-3,4-dihydro-2h-phthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3,4-dihydro-2h-phthalazin-1-one
• AC1Q6K4L; 4-Methyl-3,4-dihydro-1(2H)-phthalazinon; AR-1G3451; 4-methyl-3,4-dihydrophthalazin-1(2h)-one; CTK5B2437; NSC111225; AC1L6N3I; AG-K-89890;
• 4-methyl-3,4-dihydro-1(2h)-phthalazinone
• 6091-73-2
• DS-005443
• NSC111225
• NSC-111225
• 4-methyl-3,4-dihydrophthalazin-1(2h)-one
• DTXSID40296728

• Inchi： 1S/C9H10N2O/c1-6-7-4-2-3-5-8(7)9(12)11-10-6/h2-6,10H,1H3,(H,11,12)
• InChI Key： AIBLEKUIDHVPPG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C)NN1

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.119
• Boiling Point: 240.4°C at 760 mmHg
• Flash Point: 102°C
• Refractive Index: 1.538
• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines